Cas no 495406-77-4 (Benzenemethanol, 3-amino-4-methoxy-alpha-methyl- (9CI))

• Product Name: Benzenemethanol, 3-amino-4-methoxy-alpha-methyl- (9CI)
• CAS No: 495406-77-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 1022903
• PubChem ID: 19922659
• Update Time: 2025-04-20

Benzenemethanol, 3-amino-4-methoxy-alpha-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-amino-4-methoxy-alpha-methyl- (9CI)
• 1-(3-amino-4-methoxyphenyl)ethanol
• AG-F-65777
• BENZENEMETHANOL, 3-AMINO-4-METHOXY-α-METHYL-
• CTK4J1357
• SureCN6080027
• BENZENEMETHANOL, 3-AMINO-4-METHOXY-ALPHA-METHYL-
• DTXSID40601333
• 495406-77-4
• Benzenemethanol, 3-amino-4-methoxy-alpha-methyl-(9CI)
• 1-(3-Amino-4-methoxyphenyl)ethan-1-ol
• DB-274125
• SCHEMBL6080027

• Inchi： 1S/C9H13NO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6,11H,10H2,1-2H3
• InChI Key： MMWXBNBRAPNJDT-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=C(C=1)N)OC

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48000
• LogP: 1.91190